Cas no 358300-51-3 (3-(3-Bromo-4-methoxyphenyl)-N-(4-bromophenyl)-2-cyano-2-propenamide)

• Product Name: 3-(3-Bromo-4-methoxyphenyl)-N-(4-bromophenyl)-2-cyano-2-propenamide
• CAS No: 358300-51-3
• MF: C₁₇H₁₂Br₂N₂O₂
• MW: 436.097382545471
• CID: 5447089
• PubChem ID: 1527783
• Update Time: 2023-08-27

3-(3-Bromo-4-methoxyphenyl)-N-(4-bromophenyl)-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 358300-51-3
• EN300-26581587
• AKOS001023995
• (2E)-3-(3-bromo-4-methoxyphenyl)-N-(4-bromophenyl)-2-cyanoprop-2-enamide
• 3-(3-bromo-4-methoxyphenyl)-N-(4-bromophenyl)-2-cyanoprop-2-enamide
• STK918901
• (E)-3-(3-bromo-4-methoxyphenyl)-N-(4-bromophenyl)-2-cyanoprop-2-enamide
• 3-(3-Bromo-4-methoxyphenyl)-N-(4-bromophenyl)-2-cyano-2-propenamide

• Inchi： 1S/C17H12Br2N2O2/c1-23-16-7-2-11(9-15(16)19)8-12(10-20)17(22)21-14-5-3-13(18)4-6-14/h2-9H,1H3,(H,21,22)
• InChI Key： GODOWCNHDPOBSQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)C(C#N)=CC1=CC=C(OC)C(Br)=C1

Computed Properties

• Exact Mass: 435.92450g/mol
• Monoisotopic Mass: 433.92655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.693±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.8±50.0 °C(Predicted)
• pka: 9.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides